Cas no 1047-35-4 (Piperazine,1-(2-chlorophenyl)-4-(1-naphthalenylmethyl)-)

• Product Name: Piperazine,1-(2-chlorophenyl)-4-(1-naphthalenylmethyl)-
• CAS No: 1047-35-4
• MF: C₂₁H₂₁ClN₂
• MW: 336.857844114304
• CID: 202347
• PubChem ID: 120956
• Update Time: 2025-04-19

Piperazine,1-(2-chlorophenyl)-4-(1-naphthalenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(2-chlorophenyl)-4-(1-naphthalenylmethyl)-
• 1-(2-chlorophenyl)-4-(naphthalen-1-ylmethyl)piperazine
• 1-(2-Chlorophenyl)-4-(1-naphthalenylmethyl)piperazine
• 1-(2-chloro-phenyl)-4-naphthalen-1-ylmethyl-piperazine
• AC1L3RT1
• Ambcb5270344
• BRN 0557529
• LS-111325
• N-< 2-Chlor-phenyl> -N'-< 1> naphthylmethyl-piperazin
• Oprea1_065543
• DTXSID40146658
• Piperazine, 1-(2-chlorophenyl)-4-(1-naphthalenylmethyl)-
• 1047-35-4

• Inchi： 1S/C21H21ClN2/c22-20-10-3-4-11-21(20)24-14-12-23(13-15-24)16-18-8-5-7-17-6-1-2-9-19(17)18/h1-11H,12-16H2
• InChI Key： PWPSWWLYGOCHNA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1CCN(CC2=CC=CC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 336.13953
• Monoisotopic Mass: 336.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48